Cas no 2166195-99-7 (N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide)

• Product Name: N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide
• CAS No: 2166195-99-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5261670
• Update Time: 2025-05-25

N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[(1R,3R,5S)-8-azabicyclo[3.2.1]octan-3-yl]methyl}acetamide
• N-{[(1R,3S,5S)-8-azabicyclo[3.2.1]octan-3-yl]methyl}acetamide
• N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide
• Acetamide, N-[(3-endo)-8-azabicyclo[3.2.1]oct-3-ylmethyl]-

• Inchi： 1S/C10H18N2O/c1-7(13)11-6-8-4-9-2-3-10(5-8)12-9/h8-10,12H,2-6H2,1H3,(H,11,13)/t8?,9-,10+
• InChI Key： DXHLPXSZSZOLGI-PBINXNQUSA-N
• SMILES： O=C(C)NCC1C[C@H]2CC[C@@H](C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 0.5
• Topological Polar Surface Area: 41.1

Additional information on N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide

Research Briefing on N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide (CAS: 2166195-99-7)

N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide (CAS: 2166195-99-7) is a structurally unique compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, featuring an azabicyclo[3.2.1]octane core, is of particular interest due to its potential as a pharmacophore in the development of novel therapeutics. Recent studies have explored its applications in targeting central nervous system (CNS) disorders, pain management, and other neurological conditions, owing to its ability to modulate specific neurotransmitter systems.

One of the key areas of research involving this compound is its role as a ligand for nicotinic acetylcholine receptors (nAChRs). Preliminary in vitro studies have demonstrated its selective binding affinity for α4β2 and α7 nAChR subtypes, which are implicated in cognitive function and neuroprotection. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its pharmacokinetic properties, including blood-brain barrier permeability, are under investigation to optimize its therapeutic efficacy.

Recent synthetic efforts have focused on improving the yield and purity of N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide, with advancements in catalytic asymmetric synthesis and green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry reported a novel enantioselective route to this compound, achieving >99% enantiomeric excess (ee) and scalability to gram quantities. This progress is critical for enabling further preclinical and clinical studies.

In vivo studies have also provided promising results. Animal models of neuropathic pain treated with this compound exhibited significant reductions in pain-related behaviors, with minimal off-target effects. These outcomes highlight its potential as a safer alternative to existing analgesics, such as opioids. Furthermore, its metabolic stability and low toxicity profile, as evidenced by recent toxicokinetic analyses, support its candidacy for further development.

Despite these advancements, challenges remain. The precise mechanism of action of N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide is not yet fully elucidated, and ongoing research aims to clarify its interactions with secondary targets. Additionally, formulation strategies to enhance its bioavailability are being explored, including prodrug derivatization and nanoparticle-based delivery systems.

In conclusion, N-[[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl]methyl]acetamide represents a promising scaffold for CNS-targeted therapeutics. Its unique chemical structure, combined with encouraging preclinical data, positions it as a valuable candidate for further investigation. Future research should prioritize mechanistic studies, optimization of synthetic routes, and translational efforts to advance this compound toward clinical trials.